Cas no 1932124-81-6 ((1R,3R)-3-fluorocyclopentan-1-amine)

• Product Name: (1R,3R)-3-fluorocyclopentan-1-amine
• CAS No: 1932124-81-6
• MF: C₅H₁₀FN
• MW: 103.138004779816
• CID: 5296075
• Update Time: 2026-03-10

(1R,3R)-3-fluorocyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-fluorocyclopentan-1-amine

• Inchi： 1S/C5H10FN/c6-4-1-2-5(7)3-4/h4-5H,1-3,7H2/t4-,5-/m1/s1
• InChI Key： YEPOLBBUNYSRBS-RFZPGFLSSA-N
• SMILES： [C@@H]1(N)CC[C@@H](F)C1

Additional information on (1R,3R)-3-fluorocyclopentan-1-amine

Introduction to (1R,3R)-3-Fluorocyclopentan-1-amine (CAS No. 1932124-81-6)

(1R,3R)-3-Fluorocyclopentan-1-amine (CAS No. 1932124-81-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluorine atom attached to a cyclopentane ring and an amine group. The stereochemistry of the compound, specifically the (1R,3R) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The interest in (1R,3R)-3-fluorocyclopentan-1-amine stems from its potential as a lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including receptors and enzymes, which are implicated in several diseases. The introduction of the fluorine atom into the cyclopentane ring can significantly alter the physicochemical properties of the molecule, such as lipophilicity and metabolic stability, which are essential for drug design.

In the context of medicinal chemistry, (1R,3R)-3-fluorocyclopentan-1-amine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for numerous therapeutic agents. Research has shown that compounds with similar structures can exhibit high affinity and selectivity for specific GPCRs, making them promising candidates for drug development.

One of the key challenges in drug discovery is optimizing the pharmacokinetic properties of lead compounds to ensure they have suitable absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. The presence of a fluorine atom in (1R,3R)-3-fluorocyclopentan-1-amine can enhance these properties by improving metabolic stability and reducing susceptibility to metabolic enzymes. This can lead to improved oral bioavailability and extended half-life, which are desirable attributes for many drugs.

Beyond its potential as a GPCR modulator, (1R,3R)-3-fluorocyclopentan-1-amine has also been studied for its effects on other biological targets. For example, recent research has explored its interactions with ion channels and transporters, which are involved in various physiological processes. These studies have provided valuable insights into the mechanism of action of this compound and have identified potential new therapeutic applications.

The synthesis of (1R,3R)-3-fluorocyclopentan-1-amine involves several steps that require precise control over stereochemistry and functional group manipulation. Common synthetic routes include the use of chiral catalysts or chiral auxiliaries to achieve the desired (1R,3R) configuration. The choice of synthetic method can significantly impact the yield and purity of the final product, which are critical factors in pharmaceutical research.

In addition to its potential therapeutic applications, (1R,3R)-3-fluorocyclopentan-1-amine is also used as a building block in organic synthesis. Its unique chemical structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility has led to its use in the development of new materials and compounds with applications in various fields beyond pharmaceuticals.

The safety profile of (1R,3R)-3-fluorocyclopentan-1-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure it meets safety standards before advancing to clinical trials. These studies have generally shown that the compound is well-tolerated at therapeutic doses and exhibits low toxicity.

Clinical trials are currently underway to further investigate the safety and efficacy of (1R,3R)-3-fluorocyclopentan-1-amine in treating specific diseases. Early results from these trials have been promising, with some studies reporting significant improvements in patient outcomes compared to existing treatments. However, more extensive clinical data are needed to fully understand its therapeutic potential and optimize its use in clinical practice.

In conclusion, (1R,3R)-3-fluorocyclopentan-1-amine (CAS No. 1932124-81-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for innovative treatments for various diseases.